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Compound of Interest

Compound Name: TD1092

Cat. No.: B15542001

Get Quote

This guide provides essential safety and logistical information for the proper disposal of the

photoconductor drum designated by Safety Data Sheet (SDS) No. DPC-1092. The following

procedures are designed to ensure the safe handling and environmentally responsible disposal

of this product for researchers, scientists, and drug development professionals.

The photoconductor drum, as described in its Safety Data Sheet, is not classified as a

hazardous material under normal conditions of use.[1] The primary components consist of an

aluminum drum substrate and a coating layer containing polycarbonate, OPC compound, and

organic pigment.[1]

Disposal and Recycling Recommendations
The recommended method for disposal is to adhere to local, state, and federal environmental

regulations.[1] Waste materials may be disposed of or incinerated in accordance with these

regulations.[1] For environmentally friendly recycling, it is advisable to take the product and its

packaging to an approved disposal or recycling facility.
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No special handling procedures are required before disposal under normal use.[1] However, it

is recommended to wash hands after handling.[1] For storage, keep the drum in a cool and dry

place.[1]

Accidental Release and Emergency Procedures
In the event of accidental release, no special measures are necessary as it is not applicable

with the intended use of the product.[1] The material does not present unusual fire or explosion

hazards.[1] In case of fire, suitable extinguishing media include CO2, water, foam, and dry

chemical.[1]

Quantitative Data Summary
No specific quantitative data for disposal is provided in the safety data sheet. The key

information is summarized below.

Property Value

Hazardous Ingredients None Present[1]

Stability Stable[1]

Hazardous Reactions None[1]

Hazardous Decomposition
Carbon Monoxide (CO), Carbon Dioxide (CO2)

[1]

Disposal Decision Workflow
The following diagram outlines the logical steps for the proper disposal of the TD1092
photoconductor drum.
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Caption: Disposal workflow for the TD1092 photoconductor drum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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photoconductor-drum-td1092]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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